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Compound of Interest

Compound Name: 2-Nitro-4-phenylazophenol

Cat. No.: B15469934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation and standardization of

solutions of 2-Nitro-4-phenylazophenol, a compound of interest in various chemical and

pharmaceutical research settings. Due to the limited availability of specific established

protocols for this compound, this document outlines a generalized yet robust methodology

based on standard practices for analogous azo dyes and nitroaromatic compounds. Adherence

to good laboratory practices and proper validation are essential for ensuring the accuracy and

reliability of results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Nitro-4-phenylazophenol is
presented in Table 1. This information is critical for the accurate preparation of solutions and for

understanding the compound's behavior in different analytical procedures.

Property Value Source

Molecular Formula C₁₂H₉N₃O₃ [1][2]

Molecular Weight 243.22 g/mol [1][2]

IUPAC Name
2-nitro-4-

(phenyldiazenyl)phenol
[1]

CAS Number 55936-40-8 [1][2]
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Experimental Protocols
Preparation of a Stock Solution of 2-Nitro-4-
phenylazophenol
The preparation of a standard stock solution is the foundational step for any quantitative

analysis. The following protocol details the preparation of a 1 mg/mL stock solution.

Materials:

2-Nitro-4-phenylazophenol (solid, high purity)

Dimethyl sulfoxide (DMSO, analytical grade)

Volumetric flask (e.g., 10 mL)

Analytical balance

Spatula

Weighing paper

Procedure:

Accurately weigh approximately 10 mg of 2-Nitro-4-phenylazophenol onto a piece of

weighing paper using an analytical balance. Record the exact weight.

Carefully transfer the weighed solid into a 10 mL volumetric flask.

Add a small amount of DMSO (approximately 5 mL) to the volumetric flask to dissolve the

solid. Gently swirl the flask to ensure complete dissolution. A brief sonication may be

employed if the compound is slow to dissolve.

Once the solid is completely dissolved, add DMSO to the volumetric flask until the solution

reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.
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Label the flask clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution in a cool, dark place to minimize degradation. Amber glass vials are

recommended.

Standardization of the 2-Nitro-4-phenylazophenol
Solution by UV-Vis Spectrophotometry
UV-Vis spectrophotometry is a common and reliable method for determining the concentration

of chromophoric compounds like 2-Nitro-4-phenylazophenol. This protocol requires the

determination of the compound's molar absorptivity.

Materials:

2-Nitro-4-phenylazophenol stock solution (prepared as above)

Dimethyl sulfoxide (DMSO, analytical grade)

UV-Vis spectrophotometer

Quartz cuvettes

Micropipettes

Procedure:

Part A: Determination of Maximum Wavelength (λmax)

Prepare a dilute solution of 2-Nitro-4-phenylazophenol in DMSO from the stock solution.

Using the spectrophotometer, scan the absorbance of the solution across a range of

wavelengths (e.g., 200-800 nm) to identify the wavelength of maximum absorbance (λmax).

Part B: Generation of a Standard Curve

Prepare a series of standard solutions of 2-Nitro-4-phenylazophenol in DMSO by serial

dilution of the stock solution. A typical concentration range might be 1-20 µg/mL.
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Measure the absorbance of each standard solution at the predetermined λmax using DMSO

as the blank.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis on the data points. The resulting equation (y = mx + c,

where y is absorbance and x is concentration) and the correlation coefficient (R²) should be

determined. An R² value close to 1 indicates a good linear relationship.

Part C: Determination of the Concentration of an Unknown Solution

Measure the absorbance of the unknown 2-Nitro-4-phenylazophenol solution at the λmax.

Using the equation from the standard curve, calculate the concentration of the unknown

solution.

Logical Workflow for Preparation and
Standardization
The following diagram illustrates the logical workflow for the preparation and standardization of

a 2-Nitro-4-phenylazophenol solution.

Solution Preparation Standardization

Weigh Solid Dissolve in Solvent Dilute to Volume Determine λmaxProceed to Standardization Generate Standard Curve Measure Absorbance Calculate Concentration FinalStandardized Solution

Click to download full resolution via product page

Caption: Workflow for 2-Nitro-4-phenylazophenol Solution Preparation and Standardization.

Data Presentation
For accurate record-keeping and comparison, all quantitative data should be summarized in

clearly structured tables.
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Table 2: Standard Curve Data for 2-Nitro-4-phenylazophenol

Standard Concentration (µg/mL) Absorbance at λmax

1 [Insert Value]

5 [Insert Value]

10 [Insert Value]

15 [Insert Value]

20 [Insert Value]

Table 3: Linear Regression Analysis of Standard Curve

Parameter Value

Slope (m) [Insert Value]

Y-intercept (c) [Insert Value]

Correlation Coefficient (R²) [Insert Value]

Conclusion
The protocols outlined in these application notes provide a comprehensive framework for the

preparation and standardization of 2-Nitro-4-phenylazophenol solutions. Given the absence

of a specific, universally adopted method, the successful implementation of these procedures

will rely on careful execution and thorough validation by the end-user. The principles of

spectrophotometric analysis are well-established and, when applied correctly, will yield

accurate and reproducible results for the quantification of this compound in solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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